![molecular formula C16H19ClN2O2 B2826268 2-(4-chloro-2,6-dimethylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide CAS No. 923153-26-8](/img/structure/B2826268.png)
2-(4-chloro-2,6-dimethylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chloro-2,6-dimethylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide, commonly known as "CCPA," is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CCPA belongs to the family of phenoxyacetamide derivatives, which are known to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-proliferative effects.
Mechanism of Action
The exact mechanism of action of CCPA is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways involved in cell growth, proliferation, and apoptosis. CCPA has been shown to inhibit the activity of several enzymes, including protein kinase C, which is involved in cell signaling and regulation of gene expression.
Biochemical and Physiological Effects:
CCPA has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-proliferative effects. It has also been shown to reduce oxidative stress and inflammation, which are known to play a crucial role in the pathogenesis of various diseases.
Advantages and Limitations for Lab Experiments
CCPA has several advantages for lab experiments, including its high potency and selectivity, which make it an ideal candidate for drug screening studies. However, CCPA also has several limitations, including its low solubility and stability, which can make it difficult to handle and store.
Future Directions
There are several future directions for CCPA research, including investigating its potential therapeutic applications in other diseases, such as diabetes and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of CCPA and its potential side effects. Finally, the development of novel analogs of CCPA could lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Synthesis Methods
CCPA can be synthesized through a multistep process involving the reaction of 4-chloro-2,6-dimethylphenol with ethyl chloroformate to form 2-(4-chloro-2,6-dimethylphenoxy)ethyl chloroformate. This intermediate is then reacted with cyclopropylamine to produce 2-(4-chloro-2,6-dimethylphenoxy)-N-(cyclopropyl)ethyl carbamate, which is subsequently treated with cyanogen bromide to yield CCPA.
Scientific Research Applications
CCPA has been extensively studied for its potential therapeutic applications in various fields, including cancer research, cardiovascular disease, and neurological disorders. In cancer research, CCPA has been shown to exhibit potent anti-tumor effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. In cardiovascular disease, CCPA has been investigated for its ability to reduce oxidative stress and inflammation, which are known to play a crucial role in the pathogenesis of cardiovascular diseases. In neurological disorders, CCPA has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-(4-chloro-2,6-dimethylphenoxy)-N-(1-cyano-1-cyclopropylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O2/c1-10-6-13(17)7-11(2)15(10)21-8-14(20)19-16(3,9-18)12-4-5-12/h6-7,12H,4-5,8H2,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSPGNYQKBPVBGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCC(=O)NC(C)(C#N)C2CC2)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.